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Compound of Interest

Compound Name: 8-Methoxy-2-propyl-4-quinolinol

CAS No.: 1070879-91-2

Cat. No.: B3363896

Get Quote

Functional Characterization of Novel Quinolone Signaling Probes in Host-Pathogen Models

Introduction & Scope
8-Methoxy-2-propyl-4-quinolinol represents a specific structural analog within the 2-alkyl-4-

quinolone (AQ) class of signaling molecules. While naturally occurring AQs like the

Pseudomonas Quinolone Signal (PQS, 2-heptyl-3-hydroxy-4(1H)-quinolone) and HHQ (2-

heptyl-4-hydroxyquinoline) are critical drivers of bacterial virulence and quorum sensing (QS),

synthetic analogs are increasingly utilized to dissect receptor-ligand interactions (specifically

PqsR/MvfR) and develop anti-virulence therapeutics.

This molecule features two critical structural modifications:

2-Propyl Chain: A truncated alkyl tail (C3) compared to the native C7 (heptyl) chain, often

used to probe the hydrophobic pocket depth of the PqsR receptor and alter membrane

diffusion kinetics.

8-Methoxy Substitution: A steric and electronic modification at the 8-position, distinct from the

iron-chelating 8-hydroxy motif. This modification typically enhances metabolic stability and
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prevents off-target metalloprotein inhibition.

Primary Applications:

Quorum Sensing Modulation: Investigating agonistic/antagonistic activity against the P.

aeruginosa PqsR receptor.[1][2][3]

Structure-Activity Relationship (SAR) Profiling: Determining the role of tail length and ring

substitution in host-cell cytotoxicity.

Anti-Virulence Screening: Assessing the compound's ability to dampen bacterial virulence

without affecting bacterial growth (reducing resistance pressure).[4]

Physicochemical Preparation & Handling
The quinolone core is hydrophobic and prone to precipitation in aqueous media ("DMSO

shock").[5] Proper reconstitution is the single most critical step for reproducible cell culture

data.

Protocol A: Stock Solution Preparation
Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (Grade ≥99.9%).

Target Stock Concentration: 10 mM to 50 mM.

Storage: -20°C in amber glass vials (quinolones are light-sensitive).

Step-by-Step Reconstitution:

Weigh the lyophilized powder in a glass vial (avoid plastics initially to prevent adsorption).

Add the calculated volume of anhydrous DMSO.

Sonication: Sonicate in a water bath at 37°C for 5–10 minutes. Visual clarity is insufficient;

ensure no micro-precipitates remain.

Sterilization: Do not filter the DMSO stock directly through 0.22 µm filters, as hydrophobic

compounds may bind to the membrane. Sterilize after dilution in media or use aseptic

preparation techniques with sterile DMSO.
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Protocol B: Aqueous Dilution (The "Step-Down" Method)
Direct injection of high-concentration DMSO stock into cell culture media often causes

immediate precipitation.

Prepare an Intermediate Working Solution (10x of final concentration) in media containing

0.5% BSA (Bovine Serum Albumin). The BSA acts as a carrier protein to solubilize the

lipophilic quinolone.

Vortex the intermediate solution immediately.

Add the intermediate solution to the final cell culture wells.

Final DMSO limit: Keep <0.5% (v/v) for mammalian cells; <1.0% for bacterial cultures.

Biological Assay Protocols
Experiment 1: Bacterial Reporter Assay (PqsR Activation/Inhibition)
Objective: Determine if 8-Methoxy-2-propyl-4-quinolinol acts as a ligand (agonist) or inhibitor

(antagonist) for the P. aeruginosa PqsR receptor.

Materials:

Strain:P. aeruginosa PAO1-L carrying a pqsA-lux chromosomal fusion (bioluminescent

reporter).[3]

Media: LB Broth buffered with 50 mM MOPS (pH 7.0).

Workflow:

Culture Prep: Grow pqsA-lux reporter strain overnight; dilute 1:100 in fresh LB-MOPS.

Compound Addition:

Agonist Mode: Add compound (0.1 – 50 µM) to the reporter strain. (Use a pqsA mutant

background if testing pure agonism to remove native AQ background).

Antagonist Mode: Add compound (0.1 – 50 µM) + Native PQS (50 µM) to compete.
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Incubation: 37°C, shaking, for 4–6 hours (exponential to stationary phase transition).

Readout: Measure Luminescence (RLU) and Optical Density (OD600) every 30 mins.

Analysis: Plot RLU/OD600 vs. Time.

Interpretation: A reduction in RLU/OD600 compared to the PQS control indicates Quorum

Quenching activity.

Experiment 2: Mammalian Cytotoxicity Profiling (Safety)
Objective: Verify that the "2-propyl" and "8-methoxy" modifications do not induce host cell

toxicity (a common issue with longer-chain quinolones which disrupt mitochondria).

Cell Line: A549 (Human Lung Epithelial) or Keratinocytes (relevant to cystic fibrosis/burn

wound infections).

Protocol:

Seeding: Seed A549 cells at

cells/well in 96-well plates. Incubate 24h for attachment.

Treatment: Replace media with fresh DMEM + 1% FBS (low serum reduces protein binding

interference).

Add 8-Methoxy-2-propyl-4-quinolinol (Concentration range: 1 µM – 100 µM).

Controls: Vehicle (DMSO), Positive Control (Staurosporine or 100 µM PQS).

Incubation: 24 hours at 37°C, 5% CO2.

Assay: Use LDH Release Assay (membrane integrity) or Resazurin/MTT (metabolic health).

Note: Quinolones can fluoresce. If using a fluorescent viability dye, include cell-free

compound controls to subtract background fluorescence.

Advanced Application: Host-Pathogen Co-Culture
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Objective: Assess if the compound protects host cells from P. aeruginosa virulence ex vivo.

Visual Workflow (DOT Diagram):
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Caption: Experimental workflow for evaluating anti-virulence efficacy in a host-pathogen co-

culture model.

Protocol:

Host Prep: Grow A549 cells to confluence in 24-well plates.

Infection: Wash cells; add antibiotic-free media. Inoculate with P. aeruginosa at MOI 10 (10

bacteria per 1 host cell).

Treatment: Simultaneously add 8-Methoxy-2-propyl-4-quinolinol (e.g., 20 µM).

Duration: Incubate for 6–8 hours (sufficient for virulence factor secretion but prevents total

monolayer destruction).
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Analysis:

Collect supernatant for Pyocyanin extraction (OD695) and Elastase assay (Elastin-Congo

Red).

Wash adherent cells and measure viability (Calcein AM).

Mechanistic Context (Signaling Pathway)
Understanding where this molecule intervenes is crucial for data interpretation.
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Caption: The PqsR quorum sensing circuit.[2][3][4] The 8-methoxy probe targets the ligand-

binding domain of PqsR, potentially disrupting the auto-induction loop.

Data Presentation & Analysis
Table 1: Expected Outcomes & Troubleshooting
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Assay Type Metric
Expected Result (If
Antagonist)

Troubleshooting (If
Result is Null)

Solubility Visual Clarity

Clear solution in

DMSO; slight

opalescence in media.

If precipitate forms,

increase BSA to 1% or

reduce concentration

<20 µM.

Reporter RLU (Luminescence)
>50% reduction in

RLU vs. PQS control.

Ensure the strain is

not a pqsR mutant.

Verify compound entry

(permeability).

Cytotoxicity IC50 (Mammalian)
IC50 > 50 µM (Low

toxicity desired).

If toxic, test 8-

methoxy-2-methyl

analog (steric

reduction).

Co-Culture Host Survival

Significant protection

of monolayer

morphology.

Check if bacteria are

growing too fast;

reduce MOI to 5:1.
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Note: This Application Note treats 8-Methoxy-2-propyl-4-quinolinol as a chemical probe for

PqsR modulation. If your specific application involves antimalarial or anticancer research, the

solubility protocols remain identical, but the biological endpoints (Protocol 3) should be

substituted for Plasmodium viability or Tumor Cell Apoptosis assays respectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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